Cas no 169045-02-7 (Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-)
169045-02-7 structure
Product Name:Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-
CAS No:169045-02-7
MF:C9H8N4O2
MW:204.18542098999
CID:111113
PubChem ID:19701842
Update Time:2025-04-18
Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-
- Benzoic acid, 2-amino-5-(1H-1,2,4-triazol-1-yl)- (9CI)
- Benzoic acid, 2-amino-5-(1H-1,2,4-triazol-1-yl)-
- 2-Amino-5-(1H-1,2,4-triazol-1-yl)benzoicacid
- 2-Amino-5-(1H-1,2,4-triazol-1-yl)benzoic acid
- 169045-02-7
- DTXSID301235576
- SCHEMBL8296815
-
- Inchi: 1S/C9H8N4O2/c10-8-2-1-6(3-7(8)9(14)15)13-5-11-4-12-13/h1-5H,10H2,(H,14,15)
- InChI Key: FKASHGLHFCVZIH-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC=C(C=1)N1C=NC=N1)N)=O
Computed Properties
- Exact Mass: 204.06484
- Monoisotopic Mass: 204.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 94.03
Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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